2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C18H21N5O3/c1-12-4-5-15(13(2)8-12)23-17-14(9-21-23)18(25)22(11-20-17)10-16(24)19-6-7-26-3/h4-5,8-9,11H,6-7,10H2,1-3H3,(H,19,24)
• InChI Key: RNLPGXFOYVAMBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NCCOC)C
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol

Description

This compound is a small molecule featuring the privileged pyrazolo[3,4-d]pyrimidine scaffold. It’s part of a new set of molecules that were designed and synthesized as novel CDK2 targeting compounds.

Scientific Research Applications

Metal-Free C-3 Chalcogenation

• Researchers have explored the metal-free C-3 chalcogenation (sulfenylation and selenylation) of 4H-pyrido[1,2-a]pyrimidin-4-one using this compound. By reacting it under mild conditions, they successfully synthesized diverse 3-ArS (aryl sulfides) and 3-ArSe (aryl selenides) derivatives in high yields (up to 95%). .

ENPP1 Inhibition

• A study discovered that derivatives of this compound, specifically 3,4-dihydropyrimido[4,5-d]pyrimidin-2(1H)-one and 3,4-dihydropyrido[2,3-d]pyrimidin-2(1H)-one, possess inhibitory activities against ENPP1 (ectonucleotide pyrophosphatase/phosphodiesterase 1). .

Mechanism of Action

The compound is a CDK2 inhibitor, which makes it an appealing target for cancer treatment that targets tumor cells in a selective manner. CDK2 inhibition is a well-known strategy in cancer treatment.

Future Directions

The compound is part of a new set of molecules that were designed and synthesized as novel CDK2 targeting compounds. These compounds have shown promising results in inhibiting the growth of certain cell lines. Future research may focus on further investigating these compounds and their potential applications in cancer treatment.